Cas no 113281-90-6 (Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI))

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI) Properties

Names and Identifiers

• Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI)
• 2,6-difluoro-N-[[4-[(E)-2-phenylethenyl]phenyl]carbamoyl]benzamide
• Benzamide, 2,6-difluoro-N-(((4-(2-phenylethenyl)phenyl)amino)carbonyl)-, (E)-
• 113281-90-6

• InChIKey： PFIJBZXFMLVLLX-MDZDMXLPSA-N
• Inchi： InChI=1S/C22H16F2N2O2/c23-18-7-4-8-19(24)20(18)21(27)26-22(28)25-17-13-11-16(12-14-17)10-9-15-5-2-1-3-6-15/h1-14H,(H2,25,26,27,28)/b10-9+
• SMILES： O=C(NC(C1C(F)=CC=CC=1F)=O)NC1C=CC(/C=C/C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 378.11808
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 378.11798408g/mol
• Heavy Atom Count: 28
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2